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For researchers, scientists, and drug development professionals, precise and reliable vibration
monitoring is critical for ensuring equipment integrity and data accuracy. This guide provides a
detailed comparison of the modern AC915 piezoelectric accelerometer with older vibration
sensor technologies, including traditional piezoelectric, piezoresistive, and capacitive
accelerometers. The information presented is supported by a summary of typical performance
data and a detailed experimental protocol for conducting comparative analysis.

Introduction to Vibration Sensing Technologies

Vibration sensors, or accelerometers, are crucial instruments for measuring the vibration of
machinery and structures. The evolution of this technology has led to significant improvements
in accuracy, reliability, and ease of use. This guide focuses on the AC915, a modern, low-
capacitance, intrinsically safe piezoelectric accelerometer, and compares it with earlier vibration
sensing technologies.

The AC915 is a high-performance sensor featuring a PZT (lead zirconate titanate) ceramic
sensing element operating in shear mode.[1][2] It is an IEPE (Integral Electronics Piezoelectric)
type sensor, which means it incorporates built-in signal conditioning electronics to provide a
low-impedance voltage output.[3][4] This design simplifies cabling and reduces noise
susceptibility.

Older vibration sensor technologies, while foundational, often present limitations in
performance and application. This comparison will focus on three key types:
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» Traditional Piezoelectric Accelerometers: These sensors also utilize the piezoelectric effect
but often lack integrated electronics, requiring external charge amplifiers.[3]

o Piezoresistive Accelerometers: These sensors operate on the principle that the electrical
resistance of a material changes with applied mechanical stress.[3]

o Capacitive Accelerometers: These devices measure changes in capacitance caused by the
movement of a seismic mass to determine acceleration.[5][6]

Comparative Performance Data

The following table summarizes the typical performance characteristics of the AC915 and older
vibration sensor technologies. It is important to note that the values for the older technologies
represent a general range and can vary significantly based on specific design and
manufacturing. The data for the AC915 is derived from its official datasheets.[2][7][8]
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AC915 ..
Traditional . o .
Feature (Modern . . Piezoresistive Capacitive
. . Piezoelectric

Piezoelectric)
Sensitivity 100 mV/g[1][7][8] 10-100 mV/g 0.1-10mV/g 10 - 1000 mV/g
Frequency

0.5Hz-15 DC (0 Hz)-5 DC (0O Hz)-1
Response 1 Hz - 20 kHz

kHZz[1][2] kHz kHz
(x3dB)

) + 2 g to >10,000

Dynamic Range * 50 g, peak]3] + 500 g, peak +2gto+400g

Noise Floor

Low

Low to Medium

Medium to High

Low to Medium

Power

Requirement

18-28 VDC, 2-10
mA[2]

Typically passive
(requires charge

amp)

DC Voltage (e.g.,
5-15V)

DC Voltage

Low-Impedance

High-Impedance

Low-Impedance

Low-Impedance

Output Type
Voltage Charge Voltage Voltage
Temperature Wide range, can Wide range, More limited
-40 to 121°CJ[2]
Range exceed 250°C model dependent range
High sensitivity,
) ) Measures down Measures down
wide frequency High frequency )
Key Advantages ) to DC (static to DC, low power
range, low noise,  range, robust ) _
o acceleration) consumption[6]
intrinsic safety[8]
Requires o )
Cannot measure o o Limited high-
Key ) specialized Lower sensitivity,
] static ] ] ] frequency
Disadvantages ) cabling and higher noise
acceleration response

charge amplifiers

Experimental Protocols for Comparative Analysis

To provide a framework for objective comparison, the following experimental protocol outlines a
detailed methodology for testing and evaluating the performance of different vibration sensors.
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1. Objective: To quantitatively compare the performance of the AC915 vibration sensor against
older vibration sensor technologies (piezoelectric, piezoresistive, and capacitive) across key
metrics: sensitivity, frequency response, and linearity.

2. Materials and Equipment:

 Vibration shaker (electrodynamic or piezoelectric) with a controllable frequency and
amplitude range.

o Reference accelerometer (calibrated with traceability to national standards).

e Sensor under test (AC915 and representative older technology sensors).

» Appropriate power supplies and signal conditioners for each sensor type (e.g., IEPE signal
conditioner for AC915, charge amplifier for traditional piezoelectric, DC power supply for
piezoresistive and capacitive).

» Data acquisition system (DAQ) with a minimum of two channels and a sampling rate at least
10 times the highest frequency of interest.

e Spectrum analyzer or software with FFT (Fast Fourier Transform) capabilities.

e Mounting studs and appropriate adhesive or mounting hardware.

» Cabling suitable for each sensor type.

3. Experimental Procedure:
4. Data Analysis and Presentation:

e Summarize the measured sensitivity, linearity, and frequency response for each sensor in a
comparison table.

» Plot the frequency response curves for all tested sensors on a single graph for direct
comparison.

e Analyze and discuss any observed differences in performance, considering the underlying
sensing technology of each device.

Visualizing Sensor Operation and Testing

To further clarify the concepts discussed, the following diagrams illustrate the signaling
pathways of the different sensor technologies and a typical experimental workflow.
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Signaling Pathways of Different Vibration Sensor Types
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Caption: Signaling pathways for different vibration sensor types.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1665393?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Experimental Workflow for Vibration Sensor Comparison
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Caption: Experimental workflow for comparing vibration sensors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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